Tetraoctylammonium fluoride

• CAS RN: 69078-23-5
• Molecular Formula: C32H68FN
• Molecular Weight: 485.9 g/mol
• IUPAC Name: tetraoctylazanium;fluoride
• InChI: InChI=1S/C32H68N.FH/c1-5-9-13-17-21-25-29-33(30-26-22-18-14-10-6-2,31-27-23-19-15-11-7-3)32-28-24-20-16-12-8-4;/h5-32H2,1-4H3;1H/q+1;/p-1
• InChI Key: QGAKFUJUPKPDCN-UHFFFAOYSA-M
• SMILES: CCCCCCCC[N+](CCCCCCCC)(CCCCCCCC)CCCCCCCC.[F-]
• Pictograms: Acute Toxic
• synonyms: TETRAOCTYLAMMONIUM FLUORIDE 0.15M; tetraoctylammonium fluoride; Tetraoctylammonium fluoride solution; TOAF

Description

Tetraoctylammonium fluoride (TOAF) is a quaternary ammonium salt that has gained significant attention in scientific research due to its unique properties and potential applications in various fields. It is a white, crystalline solid that is highly soluble in polar solvents such as water and methanol. TOAF is commonly used as a phase transfer catalyst in organic synthesis reactions and has been found to exhibit noteworthy biological and physiological effects.

Mechanism Of Action

The mechanism of action of Tetraoctylammonium fluoride is primarily attributed to its ability to act as a phase transfer catalyst. It facilitates the transfer of polar reagents between immiscible phases by forming a complex with the reagent and transporting it across the phase boundary. This enables the reagent to react with the other reactant present in the other phase, thus allowing the synthesis of complex organic molecules.

Biochemical And Physiological Effects

Tetraoctylammonium fluoride has been found to exhibit noteworthy biochemical and physiological effects. It has been shown to possess antimicrobial properties and has been used as a disinfectant in various applications. Additionally, it has been found to exhibit potent antitumor and antiviral activities, making it a promising candidate for the development of novel therapeutic agents.

Advantages And Limitations For Lab Experiments

The advantages of using Tetraoctylammonium fluoride as a phase transfer catalyst include its high solubility in polar solvents, ease of synthesis, and high catalytic activity. However, its use can also be limited by its toxicity and potential environmental hazards. Therefore, proper precautions should be taken when handling and disposing of Tetraoctylammonium fluoride.

Future Directions

There are several future directions for the research and development of Tetraoctylammonium fluoride. One potential area of research is the development of novel therapeutic agents based on its antitumor and antiviral activities. Additionally, further studies can be conducted to explore its potential applications in other fields such as materials science and environmental remediation. Finally, efforts can also be made to develop safer and more environmentally friendly alternatives to Tetraoctylammonium fluoride for use in organic synthesis reactions.

Synthesis Methods

Tetraoctylammonium fluoride can be synthesized by reacting tetraoctylammonium bromide with anhydrous hydrogen fluoride in the presence of a suitable solvent such as acetonitrile or tetrahydrofuran. The reaction is typically carried out under anhydrous conditions and at low temperatures to prevent side reactions and ensure high yields.

Scientific Research Applications

Tetraoctylammonium fluoride has been extensively studied for its potential applications in various fields such as organic synthesis, catalysis, and biomedical research. As a phase transfer catalyst, it has been found to be highly effective in facilitating the transfer of polar reagents between immiscible phases, thus enabling the synthesis of complex organic molecules that are otherwise difficult to obtain.